
Basic chemical and physical properties of
Epirizole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Epirizole

Cat. No.: B1671503 Get Quote

Epirizole: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Epirizole is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and antipyretic

properties. This document provides an in-depth overview of its fundamental chemical and

physical characteristics, mechanism of action, and relevant experimental considerations.

Quantitative data are presented in tabular format for clarity, and key processes are visualized

through diagrammatic representations. This guide is intended to serve as a foundational

resource for professionals engaged in drug research and development.

Chemical and Physical Properties
Epirizole is chemically known as 4-methoxy-2-(5-methoxy-3-methylpyrazol-1-yl)-6-

methylpyrimidine.[1][2][3] It is an aromatic ether and a pyrimidinyl pyrazole derivative.[1][4]
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Property Value Source

IUPAC Name

4-methoxy-2-(5-methoxy-3-

methylpyrazol-1-yl)-6-

methylpyrimidine

[1][2][3]

CAS Number 18694-40-1 [1][5]

Molecular Formula C₁₁H₁₄N₄O₂ [1][2][5]

Molecular Weight 234.25 g/mol [1]

Canonical SMILES
CC1=CC(=NC(=N1)N2C(=CC(

=N2)C)OC)OC
[1]

InChI Key
RHAXSHUQNIEUEY-

UHFFFAOYSA-N
[1]

Physicochemical Data
The following table summarizes key experimentally determined and predicted physicochemical

properties of Epirizole.

Property Value Method/Source

Melting Point 90-92 °C Experimental[1][6]

Boiling Point Not available

Water Solubility >35.1 µg/mL (at pH 7.4) Experimental[1]

Solubility in other solvents

Sparingly soluble in water;

Soluble in dilute acids; Freely

soluble in ethanol, benzene,

dichloroethane; Also soluble in

ether, acetone.

Experimental[7]

pKa (Strongest Basic) 1.96 Predicted (Chemaxon)[6]

logP 1.45 Predicted (Chemaxon)[6]
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Experimental Protocols
Detailed experimental protocols for the determination of all of Epirizole's physicochemical

properties are not readily available in the public domain. The melting point is cited from a South

African patent application and solubility data from the Sanford-Burnham Center for Chemical

Genomics, without explicit procedural details.[1][6] However, a general methodology for such

determinations is described below.

General Protocol for Melting Point Determination
A standard method for determining the melting point of a crystalline solid like Epirizole involves

the use of a capillary melting point apparatus.

Sample Preparation: A small amount of finely powdered, dry Epirizole is packed into a thin-

walled capillary tube, sealed at one end.

Apparatus Setup: The capillary tube is placed in a heating block or oil bath of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (onset of

liquefaction) and the temperature at which it becomes completely liquid are recorded. This

range represents the melting point. A narrow melting range is indicative of high purity.

Sample Preparation Melting Point Analysis Result

Start Powder Epirizole Pack Capillary Place in Apparatus Heat Slowly Observe Melting Record Range Melting Point Range

Click to download full resolution via product page

General workflow for melting point determination.
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Epirizole functions as a non-steroidal anti-inflammatory drug (NSAID). Its primary mechanism

of action is the inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[8][9] By

blocking these enzymes, Epirizole prevents the conversion of arachidonic acid into

prostaglandins, which are key mediators of inflammation, pain, and fever.[8][9] Some evidence

suggests a degree of selectivity towards COX-2, which may be associated with a more

favorable gastrointestinal side effect profile compared to non-selective NSAIDs.[8][9]

Additionally, Epirizole has been reported to stabilize lysosomal membranes and inhibit the

migration of polymorphonuclear leukocytes, further contributing to its anti-inflammatory effects.

[8]

Prostaglandin Synthesis Inhibition Pathway
The following diagram illustrates the signaling pathway affected by Epirizole.
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Epirizole's inhibition of the cyclooxygenase pathway.

Conclusion
Epirizole is a well-characterized NSAID with defined chemical and physical properties. Its

mechanism of action, centered on the inhibition of prostaglandin synthesis, is consistent with

other drugs in its class. While specific, detailed experimental protocols for its characterization

are not widely published, established analytical methods provide a clear framework for its

analysis. This guide provides core technical information to support further research and

development activities involving Epirizole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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